Tiamulin (fumarate)

• Molecular Formula: C32H51NO8S
• Molecular Weight: 609.8 g/mol
• InChI: InChI=1S/C28H47NO4S.C4H4O4/c1-8-26(6)17-22(33-23(31)18-34-16-15-29(9-2)10-3)27(7)19(4)11-13-28(20(5)25(26)32)14-12-21(30)24(27)28;5-3(6)1-2-4(7)8/h8,19-20,22,24-25,32H,1,9-18H2,2-7H3;1-2H,(H,5,6)(H,7,8)/b;2-1+/t19-,20+,22-,24+,25+,26-,27-,28+;/m1./s1
• InChIKey: YXQXDXAHCSEVSD-QETAFFDQSA-N

Tiamulin Hydrogen Fumarate: Overview

Tiamulin hydrogen fumarate is a semisynthetic pleuromutilin antibiotic derived from the diterpene antibiotic pleuromutilin, produced by Clitopilus scyphoides [1]. It acts by binding to the peptidyl transferase center (PTC) of the 50S bacterial ribosomal subunit, at a site distinct from that of macrolides and lincosamides, thereby inhibiting bacterial protein synthesis [2]. Tiamulin is primarily employed in veterinary medicine for swine and poultry to treat respiratory and enteric infections caused by Mycoplasma hyopneumoniae, Brachyspira hyodysenteriae, and Lawsonia intracellularis [1]. The hydrogen fumarate salt form enhances aqueous solubility and stability, facilitating systemic absorption after oral administration [3].

1 Pleuromutilin-class ribosomal inhibitor for protein synthesis studies

2 Veterinary pathogen screening & antimicrobial susceptibility research

3 Water-soluble hydrogen fumarate salt supports oral formulation development

• [1] Vetmulin 100 g/kg premix for medicated feeding stuffs for pigs, chickens, turkeys and rabbits. NOAH Compendium. May 12, 2016. Accessed April 5, 2026. View Source
• [2] Poulsen SM, Karlsson M, Johansson LB, Vester B. The pleuromutilin drugs tiamulin and valnemulin bind to the RNA at the peptidyl transferase centre on the ribosome. Mol Microbiol. 2001;41(5):1091-1099. doi:10.1046/j.1365-2958.2001.02592.x. View Source
• [3] NCATS Inxight Drugs. TIAMULIN FUMARATE. U.S. National Center for Advancing Translational Sciences. Accessed April 5, 2026. View Source

Tiamulin Generic Substitution Limitations

Within the pleuromutilin class, compounds such as tiamulin hydrogen fumarate and valnemulin hydrochloride are not interchangeable despite their shared mechanism of action. Substantial differences in oral bioavailability, potency against target pathogens, and resistance selection pressure mandate species-specific and disease-specific selection. For example, tiamulin demonstrates 85–90% oral bioavailability in pigs, whereas valnemulin reaches only approximately 57%, leading to marked disparities in systemic exposure and therapeutic predictability [1][2]. Furthermore, in vitro potency varies dramatically: valnemulin exhibits up to 100-fold lower MIC90 values against Mycoplasma hyopneumoniae, yet tiamulin retains clinically useful activity while offering a superior resistance selection profile compared to older classes such as macrolides [3]. Substituting an alternative antibiotic without understanding these quantitative differences risks therapeutic failure, increased resistance selection, or regulatory non-compliance in food-producing animals.

Bioavailability Valnemulin oral exposure is substantially lower in swine models; direct replacement may alter systemic exposure context and resistance risk.

Target potency Pathogen MIC values differ markedly between pleuromutilins; valnemulin shows lower MIC90 for some targets, while tiamulin retains useful activity against macrolide-resistant strains.

Resistance profile Macrolide or lincosamide comparators may face cross-resistance that does not apply to tiamulin; substitution without ribosomal binding context may compromise study outcomes.

• [1] Vetmulin 100 g/kg premix for medicated feeding stuffs for pigs, chickens, turkeys and rabbits. NOAH Compendium. May 12, 2016. Accessed April 5, 2026. View Source
• [2] Pharmacokinetics and Lung Tissue Concentration of Valnemulin in Swine. Journal of Animal and Veterinary Advances. 2011;10(14):1824-1828. View Source
• [3] Hannan PC, Windsor HM, Ripley PH. In vitro susceptibilities of recent field isolates of Mycoplasma hyopneumoniae and Mycoplasma hyosynoviae to valnemulin (Econor), tiamulin and enrofloxacin and the in vitro development of resistance to certain antimicrobial agents in Mycoplasma hyopneumoniae. Res Vet Sci. 1997;63(2):157-160. doi:10.1016/s0034-5288(97)90010-2. View Source

Tiamulin Hydrogen Fumarate: Performance Comparison

Oral Bioavailability vs. Valnemulin

In pigs, tiamulin hydrogen fumarate exhibits 85–90% oral bioavailability, ensuring rapid and reliable systemic absorption [1]. By contrast, valnemulin hydrochloride achieves a mean oral bioavailability of only 57.43% in the same species [2]. This approximately 30-percentage-point difference means that for equivalent oral doses, tiamulin delivers substantially more active drug into the systemic circulation, reducing the risk of sub-therapeutic exposure that can promote resistance selection.

Oral Bioavailability vs. Valnemulin

Cross-study comparable

Tiamulin 85–90%

Valnemulin 57.43%

27–33 pp higher (pig model)

Reported exposure-model context; higher systemic drug fraction may support oral dosing studies.

Swine, single oral dose; plasma concentration-time analysis.

Evidence Dimension	Oral bioavailability in swine
Target Compound Data	85–90% (tiamulin hydrogen fumarate)
Comparator Or Baseline	57.43% (valnemulin hydrochloride)
Quantified Difference	27.6–32.6 percentage points higher for tiamulin
Conditions	Single oral dose; pig model; plasma concentration-time analysis

Why This Matters

Higher oral bioavailability translates to greater predictability of therapeutic effect and lower risk of under-dosing, a critical factor for herd-level treatment where uniform drug exposure is essential.

• [1] Vetmulin 100 g/kg premix for medicated feeding stuffs for pigs, chickens, turkeys and rabbits. NOAH Compendium. May 12, 2016. View Source
• [2] Pharmacokinetics and Lung Tissue Concentration of Valnemulin in Swine. Journal of Animal and Veterinary Advances. 2011;10(14):1824-1828. View Source

Potency Against Brachyspira hyodysenteriae

Testing of 22 Brazilian Brachyspira hyodysenteriae field isolates (2011–2013) by microdilution broth method revealed that tiamulin achieved an MIC90 of 8 µg/ml [1]. In the same panel, lincomycin exhibited an MIC90 >64 µg/ml (>8-fold higher) and tylosin an MIC90 >128 µg/ml (>16-fold higher). This indicates that tiamulin maintains clinically relevant potency against strains that are profoundly resistant to these commonly used alternative antibiotics.

Potency vs. B. hyodysenteriae

Head-to-head comparison

Tiamulin MIC90 8 µg/ml

Lincomycin >64 µg/ml

Tylosin >128 µg/ml

Reported MIC endpoint context; tiamulin remains active against macrolide-resistant field isolates.

22 Brazilian isolates (2011–2013); broth microdilution.

Evidence Dimension	MIC90 against Brachyspira hyodysenteriae field isolates
Target Compound Data	8 µg/ml (tiamulin)
Comparator Or Baseline	>64 µg/ml (lincomycin), >128 µg/ml (tylosin)
Quantified Difference	≥8-fold lower than lincomycin; ≥16-fold lower than tylosin
Conditions	22 isolates; microdilution broth method; Brazil 2011–2013

Why This Matters

For swine dysentery outbreaks where lincomycin and tylosin resistance is prevalent, tiamulin remains one of the few oral treatment options with confirmed in vitro susceptibility.

• [1] Daniel AGS, et al. Minimum inhibitory concentration of Brazilian Brachyspira hyodysenteriae strains. Pesquisa Veterinária Brasileira. 2019;39(1):1-6. doi:10.1590/1678-5150-PVB-5772. View Source

Resistance Development in M. hyopneumoniae

In a controlled in vitro passaging study using Mycoplasma hyopneumoniae type strain J and field isolate MEVT G23, no significant resistance developed to tiamulin after 10 sequential passages in tiamulin-containing broth [1]. In striking contrast, high-level tylosin resistance emerged in both strains within only 5 to 7 passages under identical experimental conditions. This demonstrates a substantially lower propensity for resistance selection under drug pressure for tiamulin relative to the macrolide tylosin.

Resistance Development

Head-to-head comparison

Tiamulin No sig. resistance after 10 passages

Tylosin High resistance in 5–7 passages

Reported resistance-selection model context; slower resistance emergence under tiamulin pressure.

M. hyopneumoniae strains J and MEVT G23; serial passage.

Evidence Dimension	Number of in vitro passages required to develop resistance
Target Compound Data	No significant resistance after 10 passages (tiamulin)
Comparator Or Baseline	High resistance within 5–7 passages (tylosin)
Quantified Difference	≥3 additional passages without resistance for tiamulin
Conditions	M. hyopneumoniae strains J and MEVT G23; broth microdilution serial passaging

Why This Matters

A lower rate of resistance development reduces the risk of treatment failure during extended therapy and preserves the long-term utility of tiamulin in swine populations where macrolide resistance is already widespread.

• [1] Hannan PC, Windsor HM, Ripley PH. In vitro susceptibilities of recent field isolates of Mycoplasma hyopneumoniae and Mycoplasma hyosynoviae to valnemulin (Econor), tiamulin and enrofloxacin and the in vitro development of resistance to certain antimicrobial agents in Mycoplasma hyopneumoniae. Res Vet Sci. 1997;63(2):157-160. doi:10.1016/s0034-5288(97)90010-2. View Source

Mutant Selection Window in M. hyopneumoniae

The mutant prevention concentration (MPC) and mutant selection window (MSW) were determined for five antimicrobials against M. hyopneumoniae strain ATCC 25934. The MPC/MIC99 ratio ranked as follows: tylosin > doxycycline > danofloxacin > tiamulin > valnemulin [1]. This ordering indicates that tiamulin poses a lower risk of enriching resistant mutant subpopulations during therapy compared to tylosin, doxycycline, and danofloxacin. Although valnemulin exhibits an even more favorable MSW profile, tiamulin's MSW is narrower than three of the five agents tested and substantially narrower than tylosin, the most commonly prescribed macrolide for mycoplasmal infections in swine.

Mutant Selection Window

Head-to-head comparison

Rank 4 of 5

Lower mutant enrichment risk than tylosin, doxycycline, danofloxacin

Reported mutant enrichment ranking; narrower MSW may support repeat-use research protocols.

M. hyopneumoniae ATCC 25934; agar dilution; MPC/MIC99 ratio.

Evidence Dimension	MPC/MIC99 ratio (mutant selection window ranking)
Target Compound Data	MPC/MIC99 rank 4th out of 5 (tiamulin, lower than tylosin, doxycycline, danofloxacin)
Comparator Or Baseline	MPC/MIC99 rank 1st (tylosin, highest risk); rank 2nd (doxycycline); rank 3rd (danofloxacin)
Quantified Difference	Tiamulin ranked below three of five comparators; specific MPC/MIC99 values range from 0.0016 to 10.24 µg/mL across agents
Conditions	M. hyopneumoniae ATCC 25934; agar dilution method; three inoculum sizes

Why This Matters

Agents with a narrower mutant selection window are less likely to select for resistant subpopulations during clinical use, supporting tiamulin as a preferred agent for long-term or repeated use in endemic herds.

• [1] Huang Z, Mao C, Wei Y, Gu X, Cai Q, Shen X, Ding H. Analysis of the Mutant Selection Window and Killing of Mycoplasma hyopneumoniae for Doxycycline, Tylosin, Danofloxacin, Tiamulin, and Valnemulin. bioRxiv. 2019. doi:10.1101/869123. View Source

Distinct Ribosomal Binding and Cross-Resistance

Structural studies demonstrate that tiamulin binds to the peptidyl transferase center of the 50S ribosomal subunit at a site overlapping nucleotide A2062 within domain V of 23S rRNA, a location physically distinct from the binding site of macrolides and lincosamides [1]. This structural differentiation explains the class-level observation that pleuromutilins generally retain activity against bacterial strains harboring erm gene-mediated MLSB resistance, which confers cross-resistance to macrolides, lincosamides, and streptogramin B [2]. In the pan-European MycoPath 2015–2016 surveillance of 147 M. hyopneumoniae isolates, tiamulin MIC90 remained low at 0.06 mg/L, despite widespread historical macrolide use across participating countries [3].

Cross-Resistance Potential

Class-level inference

Tiamulin MIC90 0.06 mg/L (EU isolates)

Macrolides Elevated MICs, cross-resistance present

Class-level ribosomal binding context; distinct PTC site retains activity against MLSB-resistant strains.

147 M. hyopneumoniae isolates; 7 EU countries; 2015–2016 MycoPath study.

Evidence Dimension	Cross-resistance potential with macrolide-resistant strains
Target Compound Data	MIC90 0.06 mg/L against European M. hyopneumoniae isolates (tiamulin)
Comparator Or Baseline	Macrolides (tylosin, tilmicosin, tulathromycin) exhibit variable and increasing MICs; specific cross-resistance data not provided in cited source
Quantified Difference	Tiamulin MIC90 remains within susceptible range while macrolide MICs show elevated values; quantitative cross-resistance ratio not directly calculable from dataset
Conditions	147 M. hyopneumoniae isolates; 7 European countries; broth microdilution (Friis Medium); 2015–2016

Why This Matters

The absence of cross-resistance with macrolides and lincosamides allows tiamulin to be deployed against pathogens that have developed resistance to these older drug classes, providing a critical therapeutic option in multi-drug resistant infections.

• [1] Poulsen SM, Karlsson M, Johansson LB, Vester B. The pleuromutilin drugs tiamulin and valnemulin bind to the RNA at the peptidyl transferase centre on the ribosome. Mol Microbiol. 2001;41(5):1091-1099. doi:10.1046/j.1365-2958.2001.02592.x. View Source
• [2] van Duijkeren E, Greko C, Pringle M, et al. Pleuromutilins: use in food-producing animals in the European Union, development of resistance and impact on human and animal health. J Antimicrob Chemother. 2014;69(8):2022-2031. doi:10.1093/jac/dku123. View Source
• [3] Antimicrobial susceptibility monitoring of Mycoplasma hyopneumoniae isolated from seven European countries during 2015-2016. MycoPath Study. Core.ac.uk. 2021. View Source

Dry Powder Long-Term Stability

According to technical specifications, tiamulin hydrogen fumarate as a dry powder exhibits long-term chemical stability: when stored in sealed containers under recommended conditions, the active pharmaceutical ingredient retains potency for up to 5 years [1]. This stability profile facilitates inventory management and reduces the risk of potency loss during storage, an important consideration for large-scale swine and poultry operations that procure antibiotics in bulk. No directly comparable stability data for valnemulin hydrochloride under identical storage conditions were identified in the accessed literature.

Dry Powder Stability

Supporting evidence

Stable up to 5 years under recommended storage

Reported shelf-life context; supports bulk procurement for long-term research inventories.

Sealed container, cool/dry conditions; no direct valnemulin comparison.

Evidence Dimension	Shelf-life stability of dry powder API
Target Compound Data	Stable for up to 5 years (tiamulin hydrogen fumarate)
Comparator Or Baseline	No directly comparable published data identified for valnemulin hydrochloride; valnemulin hydrogen fumarate polymorphs have been characterized for thermal stability
Quantified Difference	Quantitative comparison not possible due to data asymmetry
Conditions	Dry powder; sealed container; recommended storage conditions (cool, dry)

Why This Matters

Extended shelf-life reduces procurement frequency, minimizes waste from expired inventory, and ensures reliable potency at point of use in large-scale animal production settings.

• [1] 延胡索酸泰妙菌素 (Tiamulin Hydrogen Fumarate). 药物信息. Bullvet.net. 2014. Accessed April 5, 2026. View Source

Tiamulin Hydrogen Fumarate: Application Scenarios

Macrolide-Resistant Swine Dysentery Control

In swine dysentery outbreaks where lincomycin and tylosin MICs exceed 64 µg/ml and 128 µg/ml respectively, tiamulin maintains an MIC90 of 8 µg/ml against Brazilian field isolates [1]. Its high oral bioavailability (85–90%) [2] ensures reliable systemic exposure following in-feed or drinking water administration, making it a first-line candidate for mass medication protocols targeting Brachyspira-related enteric disease.

Enzootic Pneumonia with Resistance Concerns

Tiamulin demonstrates no significant resistance development in M. hyopneumoniae after 10 in vitro passages, whereas tylosin selects high-level resistance within 5–7 passages [1]. Combined with a narrower mutant selection window than tylosin, doxycycline, and danofloxacin [2], tiamulin is well-suited for prolonged or repeated therapeutic courses in endemically infected herds where preserving antibiotic efficacy is a priority.

Regulatory-Compliant Poultry Withdrawal

Tiamulin offers a well-characterized withdrawal period of 72 hours for meat in poultry and has been granted a zero-day withdrawal period for eggs in several European Union states [1]. This extensive regulatory dataset supports integration into production systems requiring strict adherence to maximum residue limits, particularly in export-oriented poultry operations.

Pleuromutilin SAR and Anti-Inflammatory Research

The distinct ribosomal binding site of tiamulin at nucleotide A2062 of 23S rRNA [1] makes it a valuable probe compound for studying ribosome structure-function relationships. Additionally, tiamulin hydrogen fumarate has been identified as an inhibitor of TNF-α via NF-κB and MAPK pathway blockade in HaCaT cells [2], opening avenues for repurposing research in inflammatory dermatological conditions. Procurement of high-purity tiamulin fumarate is essential for reproducible results in these mechanistic investigations.

Application

Selection Property

Validation Focus

Macrolide-resistant swine dysentery screening

Reported MIC90 against Brachyspira field isolates; high oral bioavailability context

Susceptibility endpoint confirmation; oral exposure model validation

Enzootic pneumonia resistance surveillance

Low in vitro resistance development rate; narrower mutant selection window vs. macrolides

Resistance emergence monitoring; MPC/MIC ratio endpoint interpretation

Poultry residue depletion research

Characterized withdrawal periods in poultry; regulatory residue dataset

Withdrawal time verification; MRL compliance study design

Ribosomal binding & anti-inflammatory mechanism studies

Distinct PTC binding probe; reported NF-κB/MAPK inhibition in HaCaT cells

Target engagement validation; inflammatory pathway endpoint review

• [1] Islam KMS, Klein U, Burch DGS. The activity and compatibility of the antibiotic tiamulin with other drugs in poultry medicine—A review. Poultry Science. 2009;88(11):2353-2359. doi:10.3382/ps.2009-00257. View Source
• [2] Huang Z, Mao C, Wei Y, Gu X, Cai Q, Shen X, Ding H. Analysis of the Mutant Selection Window and Killing of Mycoplasma hyopneumoniae for Doxycycline, Tylosin, Danofloxacin, Tiamulin, and Valnemulin. bioRxiv. 2019. View Source